Cas no 321132-19-8 ((2-tert-butoxyphenyl)methanol)

• Product Name: (2-tert-butoxyphenyl)methanol
• CAS No: 321132-19-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3039726
• PubChem ID: 21060300
• Update Time: 2025-04-21

(2-tert-butoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-tert-butoxyphenyl)methanol
• WLZ3722
• (2-(tert-Butoxy)phenyl)methanol
• ZOLNDJSAXPJRIM-UHFFFAOYSA-N
• SCHEMBL8053490
• 321132-19-8

• Inchi： 1S/C11H16O2/c1-11(2,3)13-10-7-5-4-6-9(10)8-12/h4-7,12H,8H2,1-3H3
• InChI Key： ZOLNDJSAXPJRIM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)C(C)(C)C

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.35620